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Compound of Interest

Compound Name: 3-Formyl-4-hydroxybenzonitrile

Cat. No.: B1338179

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the proper disposal of 3-Formyl-4-hydroxybenzonitrile (CAS:
74901-29-4), ensuring operational safety and regulatory compliance.

Immediate Safety and Handling Precautions

3-Formyl-4-hydroxybenzonitrile is classified as a hazardous substance. All handling and
disposal preparation must be conducted in a well-ventilated area, preferably within a chemical
fume hood. Adherence to the following personal protective equipment (PPE) guidelines is
mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Protective gloves (e.g., nitrile rubber).

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.

) ] A lab coat and appropriate protective clothing to
Skin and Body Protection _
prevent skin exposure.

Hazard Summary

Understanding the hazards associated with 3-Formyl-4-hydroxybenzonitrile is critical for its
safe management. The compound poses the following risks[1]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1].

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation[1].

In the event of a fire, 3-Formyl-4-hydroxybenzonitrile may emit toxic fumes, including carbon
oxides and nitrogen oxides.

Step-by-Step Disposal Procedure

The mandated and safest method for the disposal of 3-Formyl-4-hydroxybenzonitrile is
through a licensed and approved hazardous waste disposal facility. Do not attempt to dispose
of this chemical down the drain or with general laboratory waste.

1. Waste Collection and Segregation:
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e Collect all waste containing 3-Formyl-4-hydroxybenzonitrile, including contaminated
consumables (e.g., pipette tips, weighing boats, gloves), in a designated, leak-proof, and
properly sealed hazardous waste container.

o Ensure the waste is segregated from incompatible materials. Nitriles can react with strong
acids and oxidizing agents, potentially generating heat or toxic gases.

2. Labeling:

o Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

o

[¢]

"3-Formyl-4-hydroxybenzonitrile"

[¢]

CAS Number: 74901-29-4

[e]

The primary hazards: "Harmful," "Irritant”

3. Storage:

o Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away
from incompatible chemicals.

e The storage area should be a designated hazardous waste accumulation site.

4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to arrange for pickup and disposal.

e Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Formyl-4-
hydroxybenzonitrile to ensure they have all the necessary information for safe handling
and transport.

Spill Management:
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« In case of a small spill, absorb the material with an inert absorbent such as vermiculite, dry
sand, or earth. Do not use combustible materials like paper towels.

e Collect the absorbent material and the spilled substance into a suitable container for disposal
as hazardous waste.

e For large spills, evacuate the area and immediately contact your institution's emergency
response team or EHS department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Formyl-4-hydroxybenzonitrile.
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Waste Generated:
3-Formyl-4-hydroxybenzonitrile

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Disposal workflow for 3-Formyl-4-hydroxybenzonitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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